N-[2-(dimethylamino)-2-thiophen-2-ylethyl]-3-nitrobenzamide

• IUPAC Name: N-[2-(dimethylamino)-2-thiophen-2-ylethyl]-3-nitrobenzamide
• InChI: InChI=1S/C15H17N3O3S/c1-17(2)13(14-7-4-8-22-14)10-16-15(19)11-5-3-6-12(9-11)18(20)21/h3-9,13H,10H2,1-2H3,(H,16,19)
• InChI Key: ATNNHIKQLPLQQG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C1=CC(=CC=C1)[N+](=O)[O-])C2=CC=CS2
• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol

Description

N-[2-(dimethylamino)-2-thiophen-2-ylethyl]-3-nitrobenzamide, also known as DTNB, is a chemical compound that has been extensively studied in scientific research. This compound is widely used in laboratory experiments due to its unique properties and potential applications.

Scientific Research Applications

Environmental Impact and Detection

• Nitrosamines, including compounds structurally related to N-[2-(dimethylamino)-2-thiophen-2-ylethyl]-3-nitrobenzamide, have been extensively studied for their presence in water technology and potential health impacts. Nitrosamines are recognized as disinfection by-products in chloraminated waters, posing higher consumer health risks than chlorinated by-products. This review highlights the occurrence, formation mechanisms, and removal methods of nitrosamines in water systems (Nawrocki & Andrzejewski, 2011).

Pharmacological Properties of Related Compounds

• A review on the chemistry and pharmacology of non-fentanil novel synthetic opioid receptor agonists, including N-substituted benzamides, provides insights into their emergence as substances of abuse. These studies underscore the significance of structural modifications in altering the potency and pharmacological profile of these compounds (Sharma et al., 2018).

Biomedical Applications of Analogous Structures

• Pterostilbene, a compound structurally distinct but conceptually related in terms of chemical modification for specific bioactivities, demonstrates a range of biomedical applications. This review discusses its effects in various health contexts, offering a parallel on how structural modifications in chemical compounds can lead to diverse and potent biological activities (Estrela et al., 2013).

Protective Groups in Synthetic Chemistry

• The application of photosensitive protecting groups, including those related to nitrobenzamide compounds, showcases their potential in synthetic chemistry for controlled reactions and compound stability. This area of research is crucial for the development of pharmaceuticals and novel materials (Amit, Zehavi, & Patchornik, 1974).